Cas no 1261840-66-7 (6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine)

• Product Name: 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine
• CAS No: 1261840-66-7
• MF: C₁₅H₁₃ClF₃NO
• MW: 315.71803355217
• CID: 4994068
• Update Time: 2025-07-21

6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine Chemical and Physical Properties

Names and Identifiers

• 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine

• Inchi： 1S/C15H13ClF3NO/c16-12-6-3-4-10(8-9-20)14(12)11-5-1-2-7-13(11)21-15(17,18)19/h1-7H,8-9,20H2
• InChI Key： ZEJQBCYIUVQTOL-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC(CCN)=C1C1C=CC=CC=1OC(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 327
• XLogP3: 4.7
• Topological Polar Surface Area: 35.2

Additional information on 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine

Professional Introduction to 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261840-66-7)

6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine, with the CAS number 1261840-66-7, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the biphenyl family, characterized by its unique structural and electronic properties, which make it a valuable scaffold for the development of novel therapeutic agents.

The molecular structure of 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine consists of two benzene rings connected by a methylene bridge, with functional groups strategically placed to enhance its pharmacological activity. The presence of a chloro group at the 6-position and a trifluoromethoxy group at the 2'-position introduces electron-withdrawing and electron-donating effects, respectively, which can modulate the compound's interactions with biological targets.

In recent years, there has been a growing interest in biphenyl derivatives due to their diverse biological activities. Specifically, compounds with similar structural motifs have shown promise in the treatment of various diseases, including neurological disorders, cancer, and infectious diseases. The< strong>6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine molecule is being explored as a potential lead compound for further derivatization and optimization to enhance its pharmacokinetic properties and therapeutic efficacy.

One of the most compelling aspects of this compound is its potential as an intermediate in the synthesis of more complex molecules. The biphenyl core provides a stable platform for functionalization, allowing chemists to introduce additional substituents that can fine-tune the compound's biological profile. For instance, researchers have been investigating the use of this compound in the development of kinase inhibitors, which are critical in cancer therapy. The< strong>6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine scaffold offers a unique opportunity to develop selective inhibitors with improved potency and reduced side effects.

The trifluoromethoxy group is particularly noteworthy due to its ability to enhance metabolic stability and binding affinity. This functional group is frequently employed in drug design because it can improve the compound's bioavailability and target engagement. In addition, the chloro group can serve as a handle for further chemical modifications, enabling the synthesis of analogs with tailored properties.

Recent studies have highlighted the importance of< strong>6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine in the development of novel antiviral agents. The structural features of this compound make it a promising candidate for inhibiting viral enzymes that are essential for replication. By targeting these enzymes, researchers aim to develop drugs that can effectively combat a wide range of viruses without causing significant toxicity.

The pharmaceutical industry has been particularly interested in biphenyl derivatives due to their versatility and potential therapeutic applications. The< strong>6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine molecule is no exception and has been studied extensively for its potential use in various therapeutic areas. For example, preliminary studies suggest that this compound may have anti-inflammatory properties, making it a candidate for treating chronic inflammatory diseases such as rheumatoid arthritis.

In conclusion, 6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine (CAS No. 1261840-66-7) is a structurally interesting compound with significant potential in pharmaceutical research. Its unique combination of functional groups makes it a valuable scaffold for developing novel therapeutic agents with diverse biological activities. As research continues to uncover new applications for this molecule, it is likely that< strong>6-Chloro-2'-(trifluoromethoxy)biphenyl-2-ethylamine will play an increasingly important role in drug discovery and development.